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Introduction: This technical guide provides a comprehensive overview of 4-Methoxy-2,5-
dimethylbenzaldehyde, a significant aromatic aldehyde in organic synthesis. While the initial
inquiry specified "5-Methoxy-2,4-dimethylbenzaldehyde," it is important to note that the more
extensively documented and commercially available isomer is 4-Methoxy-2,5-
dimethylbenzaldehyde, which will be the focus of this document. This compound serves as a
crucial intermediate in the synthesis of various fine chemicals and has potential applications in
the development of novel pharmaceutical agents. This guide will delve into its chemical identity,
synthesis, spectroscopic and physicochemical properties, reactivity, and applications, with a
particular emphasis on its relevance to researchers and professionals in drug development.

Chemical Identity and Properties

4-Methoxy-2,5-dimethylbenzaldehyde is an organic compound featuring a benzene ring
substituted with a methoxy group, two methyl groups, and a formyl group. Its unique
substitution pattern imparts specific reactivity and properties that are valuable in synthetic
chemistry.
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Property Value Source

CAS Number 6745-75-1 [L1121[31[4]

4-methoxy-2,5-
IUPAC Name _ [1](2]
dimethylbenzaldehyde

Molecular Formula C10H1202 [1112]131[4]

Molecular Weight 164.20 g/mol [3114]

2,5-Dimethyl-p-anisaldehyde,
Synonyms 2,5-Dimethyl-4- [2][3]1[4]

methoxybenzaldehyde

Colorless to pale yellow liquid
Appearance ) [N/A]
or solid

Purity Typically >98% [31[4]

Synthesis of 4-Methoxy-2,5-dimethylbenzaldehyde

The synthesis of substituted benzaldehydes such as 4-Methoxy-2,5-dimethylbenzaldehyde can
be achieved through various formylation reactions of the corresponding substituted benzene
ring. While specific literature for the direct synthesis of this compound is sparse, analogous
reactions provide a reliable framework. The Gattermann reaction is a common method for the
formylation of electron-rich aromatic compounds.[5]

A plausible synthetic route starting from 2,5-dimethylanisole is depicted below:

Reactants

[z HCN/AICI3 or ] Reaction

n(CN)2/HCI (Gattermann)

Product

4-Methoxy-2,5-dimethylbenzaldehyde

(Z,S-Dimethylanisole)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13933749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

